Cas no 1256643-12-5 (1-Propyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid)

• Product Name: 1-Propyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
• CAS No: 1256643-12-5
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 1088380
• PubChem ID: 51072305
• Update Time: 2025-06-27

1-Propyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Propyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
• 1-propyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid(SALTDATA: HCl 1.5H2O)
• 1-propyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic a cid
• 1-Propyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylicacid
• DTXSID901145290
• 1256643-12-5
• BS-37245
• 1H-Pyrazolo[4,3-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-1-propyl-
• 1-propyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridine-3-carboxylic acid

• Inchi： 1S/C10H15N3O2/c1-2-5-13-8-3-4-11-6-7(8)9(12-13)10(14)15/h11H,2-6H2,1H3,(H,14,15)
• InChI Key： XZQBZHHSFVPSLK-UHFFFAOYSA-N
• SMILES： OC(C1C2CNCCC=2N(CCC)N=1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 418.0±45.0 °C at 760 mmHg
• Flash Point: 145.3±27.9 °C

1-Propyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Propyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid

1-Propyl-4,5,6,7-Tetrahydro-1H-Pyrazolo[4,3-C]Pyridine-3-Carboxylic Acid: A Comprehensive Overview

The compound 1-propyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 1256643-12-5) is a structurally complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrazolopyridines, which are heterocyclic compounds known for their unique electronic properties and versatility in chemical synthesis. The long-chain substituents and aromatic heterocyclic core of this molecule make it a promising candidate for exploring novel chemical reactions and material properties.

Recent studies have highlighted the importance of pyrazolopyridines in drug discovery and materials science. For instance, researchers have reported that the tetrahydro-pyrazolo[4,3-c]pyridine framework exhibits remarkable stability under harsh conditions, making it suitable for applications in high-performance materials. Additionally, the presence of a carboxylic acid group in this compound provides opportunities for functionalization through esterification or amidation reactions. These modifications can further enhance the molecule's utility in areas such as catalysis or bioconjugation.

One of the most intriguing aspects of 1-propyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid is its potential as a precursor for more complex molecular architectures. By leveraging modern synthetic techniques such as click chemistry or transition-metal-catalyzed coupling reactions, chemists can efficiently construct larger molecules with tailored functionalities. For example, recent advancements in transition-metal catalysis have enabled the synthesis of analogous compounds with improved solubility and bioavailability.

Moreover, the propyl substituent on this compound plays a crucial role in modulating its physical properties. Studies have shown that alkyl chains can significantly influence the molecule's melting point and crystallinity. This makes it an attractive candidate for applications in thermally stable polymers or high-performance lubricants. Furthermore, the aromatic heterocyclic core contributes to the molecule's electronic properties, which are essential for its potential use in optoelectronic devices.

In terms of biological applications, this compound has shown promise as a lead molecule in drug discovery programs targeting various diseases. Its ability to interact with specific protein targets has been explored through computational modeling and experimental assays. Recent findings suggest that it may exhibit selective binding to certain enzymes involved in metabolic pathways. This opens up new avenues for developing therapeutic agents with improved efficacy and reduced side effects.

The synthesis of 1-propyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid involves a series of well-established organic reactions. Starting from readily available starting materials such as pyridine derivatives and propargyl alcohols, chemists can employ methods like cyclization reactions or conjugate additions to assemble the desired structure. The use of modern protecting group strategies has further streamlined the synthesis process.

From an environmental perspective, this compound demonstrates a favorable profile due to its high stability and low toxicity under standard conditions. Its resistance to degradation under physiological conditions makes it an ideal candidate for long-lasting formulations in pharmaceuticals or agrochemicals. However, further studies are required to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, 1-propyl-4,,7-tetrahydro--pyrazolo[,,c]pyridine--carboxylic acid (CAS No. 1256643--5) is a versatile compound with immense potential across multiple disciplines. Its unique structure enables diverse applications ranging from advanced materials to innovative therapeutic agents. As research continues to uncover new properties and functionalities of this compound, it is poised to play a significant role in shaping future advancements in chemistry and related fields.